Cas no 2228312-41-0 (4-nitro-2-(3-sulfanylpropyl)phenol)

• Product Name: 4-nitro-2-(3-sulfanylpropyl)phenol
• CAS No: 2228312-41-0
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 6448473
• PubChem ID: 165880025
• Update Time: 2025-05-21

4-nitro-2-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(3-sulfanylpropyl)phenol
• EN300-1824474
• 2228312-41-0

• Inchi： 1S/C9H11NO3S/c11-9-4-3-8(10(12)13)6-7(9)2-1-5-14/h3-4,6,11,14H,1-2,5H2
• InChI Key： LGNXUBPACMIEEA-UHFFFAOYSA-N
• SMILES： SCCCC1C(=CC=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67Ų

Additional information on 4-nitro-2-(3-sulfanylpropyl)phenol

4-Nitro-2-(3-Sulfanylpropyl)Phenol: A Comprehensive Overview

4-Nitro-2-(3-sulfanylpropyl)phenol, identified by the CAS registry number 2228312-41-0, is a chemically synthesized compound with a unique structure that combines a phenolic group, a nitro substituent, and a thioether moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule's structure, which includes a phenol ring substituted with a nitro group at the 4-position and a 3-sulfanylpropyl group at the 2-position, endows it with distinctive chemical properties and reactivity.

The synthesis of 4-nitro-2-(3-sulfanylpropyl)phenol typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies, including nucleophilic aromatic substitution, coupling reactions, and oxidation-reduction processes, to optimize the synthesis pathway. These efforts have not only improved the scalability of the synthesis but also opened avenues for exploring its functionalization for specific applications.

One of the most promising areas of research involving 4-nitro-2-(3-sulfanylpropyl)phenol is its potential use in drug development. The compound's unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, the nitro group is known to exhibit anti-inflammatory and antioxidant activities, while the thioether moiety can enhance the compound's solubility and bioavailability. Recent studies have demonstrated that derivatives of this compound can modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmaceutical applications, 4-nitro-2-(3-sulfanylpropyl)phenol has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. For example, researchers have reported that this compound can act as an effective ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. Furthermore, its sulfur-containing group enables it to participate in thiol-based click chemistry reactions, opening new possibilities for constructing functional materials with tailored properties.

The environmental impact of 4-nitro-2-(3-sulfanylpropyl)phenol has also been a subject of recent investigations. Studies have shown that this compound can undergo biodegradation under certain environmental conditions, making it less persistent in natural ecosystems compared to some other synthetic chemicals. However, its potential toxicity to aquatic organisms necessitates careful handling during production and use. Regulatory agencies have emphasized the importance of conducting further studies to fully understand its environmental fate and toxicity profile.

In conclusion, 4-nitro-2-(3-sulfanylpropyl)phenol (CAS No. 2228312-41-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.